Cas no 885950-41-4 (2,3,4,5,6-Pentafluorophenyl4-ethylbenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl4-ethylbenzenesulfonate
• CAS No: 885950-41-4
• MF: C₁₄H₉F₅O₃S
• MW: 352.276480436325
• CID: 3061143
• PubChem ID: 2783110
• Update Time: 2025-04-21

2,3,4,5,6-Pentafluorophenyl4-ethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl4-ethylbenzenesulfonate
• 2,3,4,5,6-pentafluorophenyl 4-ethylbenzene-1-sulfonate
• MFCD05975134
• Perfluorophenyl 4-ethylbenzenesulfonate
• 2,3,4,5,6-Pentafluorophenyl 4-ethylbenzenesulfonate
• 885950-41-4
• (2,3,4,5,6-pentafluorophenyl) 4-ethylbenzenesulfonate
• CS-0368282
• 10X-0349
• AKOS005069316
• 2,3,4,5,6-pentafluorophenyl 4-ethylbenzenesulphonate

• Inchi： 1S/C14H9F5O3S/c1-2-7-3-5-8(6-4-7)23(20,21)22-14-12(18)10(16)9(15)11(17)13(14)19/h3-6H,2H2,1H3
• InChI Key： RDSPPAXHZMLTTK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 352.01925613Da
• Monoisotopic Mass: 352.01925613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Melting Point: 61-63

2,3,4,5,6-Pentafluorophenyl4-ethylbenzenesulfonate Security Information

• Hazard Statement： Irritant